1-(1-Trityl-1H-imidazol-4-yl)propane-1,3-diol

• CAS No.: 426219-41-2
• Molecular Formula: C25H24N2O2
• Molecular Weight: 384.5 g/mol
• IUPAC Name: 1-(1-tritylimidazol-4-yl)propane-1,3-diol
• InChI: InChI=1S/C25H24N2O2/c28-17-16-24(29)23-18-27(19-26-23)25(20-10-4-1-5-11-20,21-12-6-2-7-13-21)22-14-8-3-9-15-22/h1-15,18-19,24,28-29H,16-17H2
• InChI Key: ASEWWUUUGQVFDQ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)N4C=C(N=C4)C(CCO)O

Description

1-(1-Trityl-1H-imidazol-4-yl)propane-1,3-diol is a useful research compound. Its molecular formula is C25H24N2O2 and its molecular weight is 384.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Lithium aluminum hydride (8.78 g) was suspended in dry THF (500 ml) under an argon atmosphere, and ethyl 3-hydroxy-3-(1-trityl-1H-imidazol-4-yl)propanoate (76 g)/dry THF (350 ml) solution was added at the same temperature with stirring under ice-cooling (ice-salt). The mixture was allowed to assume room temperature and stood with stirring for 2 h. The mixture was ice-cooled again and water/THF (1/6; 58.4 ml) was added to stop the reaction. An aqueous Rochelle salt solution (240 g/1.5 L) was added and the mixture was stood with stirring for 18 h. The organic layer was separated, washed with saturated brine and dried over anhydrous sodium sulfate. The solvent was evaporated and the residue was recrystallized from ethyl acetate-ether to give the title compound (58.8 g) as a colorless crystalline powder.